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Compound Name: Lynestrenol

Cat. No.: B1193084
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Executive Summary

Lynestrenol is a synthetic progestin of the 19-nortestosterone derivative group, primarily used
in oral contraceptives and for the treatment of various gynecological disorders.[1][2][3] It
functions as a prodrug, being rapidly and almost completely metabolized in the liver to its active
form, norethisterone (also known as norethindrone).[1][4] Consequently, the pharmacological
profile of lynestrenol is predominantly that of norethisterone. This guide provides a
comprehensive overview of its mechanism of action, receptor binding profile, metabolic
pathways, and hormonal activities, supported by quantitative data, experimental
methodologies, and pathway visualizations.

Pharmacokinetics: The Prodrug Concept

Upon oral administration, lynestrenol is readily absorbed and undergoes extensive first-pass
metabolism in the liver. It is inactive in its parent form as it does not bind to the progesterone
receptor. The key metabolic event is its conversion to the potent progestogen, norethisterone.

Metabolism to Norethisterone

The bioactivation of lynestrenol is a two-step process catalyzed by cytochrome P450 (CYP)
enzymes in the liver.
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» Hydroxylation: Lynestrenol is first hydroxylated at the C3 position to form an intermediate,
etynodiol.

» Oxidation: Etynodiol is then oxidized to yield the active metabolite, norethisterone.

The primary CYP isoenzymes responsible for this conversion are CYP2C19 (accounting for
49.8% of the conversion), CYP2C9 (28.0%), and CYP3A4 (20.4%). The peak plasma levels of
norethisterone are typically reached within 2 to 4 hours after oral administration of lynestrenol.
Studies have shown that 1 mg of lynestrenol is bioequivalent to approximately 0.7 mg of
norethisterone. The elimination half-life of norethisterone is approximately 15 to 17 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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